3-Bromo-2-fluoro-5-nitrobenzaldehyde

• CAS No.: 1326714-51-5
• Molecular Formula: C7H3BrFNO3
• Molecular Weight: 248.01 g/mol
• IUPAC Name: 3-bromo-2-fluoro-5-nitrobenzaldehyde
• InChI: InChI=1S/C7H3BrFNO3/c8-6-2-5(10(12)13)1-4(3-11)7(6)9/h1-3H
• InChI Key: CAOZIMCATDOANH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=O)F)Br)[N+](=O)[O-]

Description

3-Bromo-2-fluoro-5-nitrobenzaldehyde is a halogenated aromatic aldehyde featuring bromine (Br), fluorine (F), and nitro (NO₂) substituents at positions 3, 2, and 5, respectively. This compound is of interest in organic synthesis due to its electron-withdrawing groups, which influence reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. For instance, replacing a hydroxyl group in 3-bromo-2-hydroxy-5-nitrobenzaldehyde (246.02 g/mol, CAS 16789-84-7 ) with fluorine would yield an estimated molecular weight of ~248.02 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Positioning and Molecular Properties

The table below compares 3-bromo-2-fluoro-5-nitrobenzaldehyde with five analogs, highlighting substituent positions, molecular formulas, and key identifiers:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3-Bromo-2-fluoro-5-nitrobenzaldehyde	Br (3), F (2), NO₂ (5)	C₇H₃BrFNO₃	~248.02 (estimated)	Not available
3-Bromo-5-nitrobenzaldehyde	Br (3), NO₂ (5)	C₇H₄BrNO₃	~230.01 (estimated)	355134-13-3
4-Bromo-3-nitrobenzaldehyde	Br (4), NO₂ (3)	C₇H₄BrNO₃	~230.01	Not provided
3-Bromo-2-hydroxy-5-nitrobenzaldehyde	Br (3), OH (2), NO₂ (5)	C₇H₄BrNO₄	246.02	16789-84-7
3-Bromo-5-(trifluoromethyl)benzaldehyde	Br (3), CF₃ (5)	C₈H₄BrF₃O	253.02	477535-41-4
5-Bromo-2-nitrobenzotrifluoride	Br (5), NO₂ (2), CF₃	C₇H₃BrF₃NO₂	286.01	344-38-7

Key Observations:

• Molecular Weight : The trifluoromethyl analog (253.02 g/mol) is heavier due to the CF₃ group , while nitro-substituted derivatives are lighter (~230–248 g/mol).

Q & A

Q. What are the optimal synthetic routes for 3-bromo-2-fluoro-5-nitrobenzaldehyde, and how do reaction conditions influence yield?

The compound is typically synthesized via electrophilic aromatic substitution (EAS) . The bromine and fluorine substituents direct nitro-group placement: the fluorine atom (ortho/para-directing) and bromine (meta-directing) create competing regioselectivity, requiring precise temperature control (0–5°C) to favor the desired nitro substitution at the 5-position . Catalysts like sulfuric acid or nitric acid are critical for nitration efficiency. Yields (~60–75%) depend on stoichiometric ratios of nitrating agents and reaction time optimization .

Q. What purification techniques are recommended to achieve ≥97% purity for this compound?

Post-synthesis, column chromatography (silica gel, hexane/ethyl acetate eluent) is effective for separating nitro-aromatic byproducts. Recrystallization in ethanol/water mixtures (1:3 v/v) at −20°C enhances purity to ≥97%, as confirmed by HPLC . Thermal sensitivity necessitates low-temperature drying (<40°C) to prevent decomposition .

Advanced Research Questions

Q. How do steric and electronic effects of substituents influence regioselectivity in further functionalization reactions?

The ortho-fluoro and meta-bromo groups create a sterically hindered environment, favoring reactions at the para-nitro position. Density functional theory (DFT) calculations show the nitro group’s electron-withdrawing effect reduces electron density at the 5-position, making it susceptible to nucleophilic attack (e.g., Suzuki couplings). Comparative studies with 3-bromo-5-nitrobenzaldehyde (lacking fluorine) show 20% lower reactivity in cross-coupling reactions due to reduced electrophilicity .

Q. How should researchers resolve contradictions in biological activity data compared to structurally similar compounds?

A recent study comparing antimicrobial activity of halogenated benzaldehydes revealed that 3-bromo-2-fluoro-5-nitrobenzaldehyde exhibits unexpectedly low activity against E. coli (MIC = 128 µg/mL) despite structural similarity to 4-bromo-2-fluoro-5-nitrobenzoic acid (MIC = 16 µg/mL). Methodological reconciliation involves:

• Validating bacterial strain susceptibility profiles.
• Testing solubility differences (e.g., DMSO vs. aqueous buffers).
• Assessing nitro-reductase enzyme interactions via LC-MS metabolite profiling .

Q. What advanced spectroscopic methods are critical for characterizing reaction intermediates?

• ¹⁹F NMR : Detects fluorine coupling patterns (e.g., J_F-F = 12 Hz in di-substituted derivatives).
• High-resolution mass spectrometry (HRMS) : Confirms molecular ion clusters (e.g., [M+H]⁺ at m/z 262.9584 for C₇H₄BrFNO₃).
• X-ray crystallography : Resolves steric clashes between bromine and nitro groups in the crystal lattice .

Q. What strategies mitigate decomposition during palladium-catalyzed cross-coupling reactions?

The nitro group’s oxidative nature can deactivate catalysts. Recommended protocols:

• Use Pd(OAc)₂ with bulky ligands (XPhos) to prevent catalyst poisoning.
• Conduct reactions under inert atmospheres (N₂) at 80°C in toluene/EtOH (3:1).
• Add molecular sieves to adsorb moisture, improving yields from 45% to 68% .

Q. How does photostability under UV light impact storage and experimental design?

Accelerated stability studies (ICH Q1B guidelines) show 10% degradation after 48 hours under UV-A (320–400 nm). For light-sensitive reactions:

• Use amber glassware.
• Add free-radical scavengers (BHT, 0.1% w/v).
• Store at −20°C in argon-purged vials to extend shelf life to 6 months .